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Compound of Interest

Compound Name: RMC-113

Cat. No.: B15607158

Essential Safety and Handling Guide for RMC-
113

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
RMC-113, a potent PIP4K2C and PIKfyve inhibitor. Given the nature of this compound as a
highly potent and specific research chemical, adherence to strict safety protocols is paramount
to ensure personnel safety and prevent contamination. This document outlines essential
procedures for personal protective equipment, operational handling, and waste disposal.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk when handling RMC-
113. The following table summarizes the recommended PPE for various laboratory activities.
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Activity Required Personal Protective Equipment

- Nitrile Gloves (double-gloving recommended)-
Disposable Lab Coat- Safety Goggles with Side
Shields- Face Shield- Certified Chemical Fume
Hood

Weighing and Aliquoting (Solid Form)

- Nitrile Gloves- Disposable Lab Coat- Safety

Solution Preparation and Handling Goggles with Side Shields- Certified Chemical
Fume Hood
Cell Culture and In-Vitro Experiments - Nitrile Gloves- Lab Coat- Safety Glasses

- Heavy-duty Nitrile Gloves- Disposable Lab
Waste Disposal Coat- Safety Goggles with Side Shields- Face
Shield

Operational Plan for Safe Handling

A systematic approach to handling RMC-113 from receipt to disposal is critical for maintaining a
safe laboratory environment.

Receiving and Inspection

e Upon receipt, visually inspect the package for any signs of damage or leakage.

« If the package is compromised, do not open it. Isolate the package in a chemical fume hood
and contact your institution's Environmental Health and Safety (EHS) department.

« If the package is intact, verify that the contents match the order information.

Storage

o Store RMC-113 in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.

o Keep the container tightly sealed to prevent contamination and degradation.

e The storage area should be clearly labeled with appropriate hazard warnings.
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Preparation and Use

All handling of solid RMC-113 and preparation of stock solutions must be conducted in a
certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2]

Before handling, ensure that all necessary PPE is correctly worn.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling RMC-113 to prevent
cross-contamination.

When preparing solutions, add the solvent to the solid material slowly to avoid splashing.

Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Spill Management

In the event of a spill, immediately alert others in the vicinity and evacuate the area if
necessary.

For small spills, wear appropriate PPE and absorb the material with an inert absorbent
material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
Decontaminate the spill area with a suitable cleaning agent.

For large spills, contact your institution's EHS department immediately.

Disposal Plan

Proper disposal of RMC-113 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance. All waste containing this potent compound

must be treated as hazardous chemical waste.[2][3]

Waste Segregation

Solid Waste: Collect all disposable items that have come into contact with RMC-113 (e.g.,
gloves, weighing paper, pipette tips) in a dedicated, clearly labeled, and sealed hazardous
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waste container.

e Liquid Waste: Collect all solutions containing RMC-113 in a dedicated, leak-proof, and
clearly labeled hazardous waste container. Do not pour any solutions down the drain.

o Sharps: Needles, syringes, or other sharps contaminated with RMC-113 must be disposed of
in a designated, puncture-resistant sharps container for hazardous chemical waste.

Container Labeling and Storage

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"RMC-113," and any other constituents (e.g., solvents).

o Store waste containers in a designated, secure satellite accumulation area within the
laboratory, away from general work areas.

Final Disposal

» Arrange for the pickup and disposal of hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

« Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.

Safe Handling Workflow
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Caption: Logical workflow for the safe handling of RMC-113.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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